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This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals using the Topaz software for cryo-

electron microscopy (cryo-EM). It focuses on fine-tuning pre-trained models for optimal particle

picking performance.

Troubleshooting Guide
This section addresses specific issues that may arise during the fine-tuning of a pre-trained

Topaz model.

Question: My Topaz training job is failing with an "out of memory" or "cuDNN" error. What can I

do?

Answer:

Memory errors are common when training deep learning models on large cryo-EM datasets.

Here are several strategies to resolve these issues:

Increase Downsampling: The most effective way to reduce memory usage is to increase the

downsampling factor of your micrographs. It is recommended to downsample micrographs to

reduce memory load and improve model performance. For example, a downsampling factor

of 16 is suggested for a K2 Super Resolution dataset.[1] This reduces the input data size,

directly lowering RAM and VRAM requirements.
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Reduce Minibatch Size: The minibatch size determines the number of training examples

used in each iteration. A smaller minibatch size will consume less memory per iteration.

However, this may increase the overall training time.[1]

System Adjustments: On some systems, increasing the virtual memory (paging file size) can

provide a buffer and prevent crashes.

Check GPU and CUDA/cuDNN Version: A CUDNN_STATUS_EXECUTION_FAILED error

can indicate an incompatibility between your GPU driver, CUDA toolkit, and the cuDNN

library. Ensure that you are using a version of PyTorch compatible with your CUDA

installation as required by Topaz.

Experimental Workflow: Mitigating Memory Errors
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Caption: Workflow for troubleshooting memory-related errors during Topaz training.

Question: The precision of my fine-tuned model is very low and the AUPRC curve on the test

set is not improving. How can I fix this?
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Answer:

Low precision and a stagnant Area Under the Precision-Recall Curve (AUPRC) typically

indicate issues with the training data or model parameters.

Improve Training Data Quality: The model learns from the particles you provide. If your initial

manual picks are noisy or contain non-particle features (e.g., ice crystals, carbon edges), the

model will learn to identify these as well. It is highly recommended to clean your training

particle set. A good practice is to run 2D classification on your manually picked particles and

only use the particles from the best-looking classes for training.

Use Non-Denoised Micrographs for Training: Interestingly, some users have found that the

Topaz Train job performs better when using the original, non-denoised micrographs as input.

If you are using denoised micrographs, try running the training with the original ones.

Adjust "Expected Number of Particles": This parameter is crucial for Topaz's performance. If

this number is set too low, the model may not pick a sufficient number of true positives. If set

too high, it may lead to an increase in false positives, lowering precision. Estimate the

average number of particles per micrograph in your dataset and set this parameter

accordingly.

Increase Number of Epochs: If the AUPRC curve is still trending upwards but the training

stops, you may need to increase the number of epochs to allow the model to converge.

Some datasets may require 30 or more epochs for optimal performance.[2]

Frequently Asked Questions (FAQs)
Q1: How should I prepare my data for fine-tuning a Topaz model?

A1: Proper data preparation is critical for successful fine-tuning. Follow this protocol for best

results.

Experimental Protocol: Data Preparation for Topaz Fine-Tuning

Initial Particle Picking: Manually pick several hundred to a few thousand particles from a

representative subset of your micrographs (e.g., 50-100 micrographs).
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Particle Extraction: Extract the picked particles with a suitable box size.

2D Classification: Perform 2D classification on the extracted particles to sort them into

different views and remove junk particles.

Select Good Particles: Carefully inspect the 2D class averages and select only the classes

that show clear, high-resolution particle views.

Prepare Inputs for Training: Use the curated, high-quality particle coordinates from the

selected 2D classes as the "particles" input and the corresponding raw micrographs as the

"micrographs" input for the Topaz Train job.

Data Preparation Workflow
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Caption: Step-by-step workflow for preparing high-quality particle data for Topaz fine-tuning.

Q2: How do I choose the right fine-tuning parameters?

A2: Several parameters can be adjusted in the Topaz Train job. The table below summarizes

key parameters and provides recommended starting points. For optimizing a specific

parameter, the Topaz Cross Validation job can be used to test a range of values automatically.

[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://discuss.cryosparc.com/t/topaz-train-very-low-average-precision/15537
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description
Recommended
Starting Value

Troubleshooting
Tip

Downsampling Factor

Factor by which to

downsample

micrographs.

8-16

Increase if you

encounter memory

errors.[1]

Learning Rate

Determines the step

size at each iteration

while moving toward a

minimum of a loss

function.

0.001 (default)

A lower value can lead

to more reliable

convergence but may

take longer.

Minibatch Size

Number of examples

used in each batch

during training.

128-256

Decrease if you have

memory issues.

Smaller values may

improve accuracy at

the cost of training

time.[1]

Number of Epochs

The number of times

the entire training

dataset is passed

through the model.

10-30

Increase if the test set

precision is still

improving at the end

of training.[1][2]

Expected Particles

An estimate of the

number of particles

per micrograph.

Dataset-dependent

Adjust based on visual

inspection of your

micrographs. This

parameter significantly

impacts recall.[2]

Model Architecture

The neural network to

use (e.g., ResNet8,

ResNet16).

ResNet8 or ResNet16

Larger models

(ResNet16) may

perform better with

large training datasets

but are more prone to

overfitting with smaller

datasets.
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Q3: My training plot shows high precision on the training set but low precision on the test set.

What does this mean?

A3: This is a classic sign of overfitting. The model has learned the training data too well,

including its specific noise and features, and cannot generalize to new, unseen data (the test

set). The Topaz Train job automatically saves the model from the epoch with the highest

precision on the test set, which helps mitigate the worst effects of overfitting.[1] However, if you

observe a large gap between training and test precision, consider the following:

Increase Training Data: A more diverse training set can help the model learn more general

features.

Use a Simpler Model: A smaller model (e.g., ResNet8 instead of ResNet16) is less likely to

overfit on smaller datasets.

Data Augmentation: While not a direct parameter in the standard Topaz wrapper, data

augmentation techniques (like random rotations and shifts) are a common strategy in

machine learning to prevent overfitting.

Q4: Why does my AUPRC (Average Precision) never reach 1.0, even with a good model?

A4: In the context of Topaz, which uses a positive-unlabeled learning approach, it is expected

that the AUPRC will not reach 1.0. This is because you have only provided positive labels (your

picked particles). The model treats all other areas of the micrograph as unlabeled, not as true

negatives.

During evaluation on the test set, the model will likely identify many correct particles that you

did not manually label. These are technically true positives, but because they are not in your

"ground truth" coordinate file, they are counted as false positives, which lowers the calculated

precision. Therefore, the AUPRC score should be used as a relative measure to compare

different models trained on the same data, rather than as an absolute measure of perfection.

An increasing AUPRC on the test set is a good indicator of successful training.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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